1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one

• Molecular Formula: C10H9BrClFO2
• Molecular Weight: 295.53 g/mol
• IUPAC Name: 1-(5-bromo-3-chloro-2-fluoro-6-hydroxyphenyl)butan-1-one
• InChI: InChI=1S/C10H9BrClFO2/c1-2-3-7(14)8-9(13)6(12)4-5(11)10(8)15/h4,15H,2-3H2,1H3
• InChI Key: DNBUXKHFXGGOEA-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)C1=C(C(=CC(=C1O)Br)Cl)F

Description

1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one (CAS No. 1877250-41-3) is a halogenated aromatic ketone with the molecular formula C₁₀H₉BrClFO₂ and a molecular weight of 295.53 g/mol . The compound features a phenyl ring substituted with bromine (3-position), chlorine (5-position), fluorine (6-position), and a hydroxyl group (2-position), coupled to a butan-1-one chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one typically involves multi-step organic reactionsThe reaction conditions often require the use of strong acids or bases, along with specific solvents to facilitate the desired transformations .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the aforementioned synthetic routes are optimized for higher yields and purity. The process may include continuous flow reactions, automated control of reaction parameters, and efficient purification techniques such as distillation or crystallization .

Chemical Reactions Analysis

Types of Reactions

1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one undergoes various types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: The carbonyl group in the butanone moiety can be reduced to form alcohols.

Substitution: Halogen atoms (bromine, chlorine, fluorine) can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace halogen atoms.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions can result in the formation of various substituted phenyl derivatives .

Scientific Research Applications

1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial effects.

Industry: Utilized in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The presence of halogen atoms and the hydroxy group can influence its binding affinity and specificity. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Molecular Properties

The presence of Br , Cl , and F introduces steric bulk and electronic effects. Bromine’s polarizability enhances van der Waals interactions, while fluorine’s electronegativity increases ring electron deficiency. Chlorine balances moderate electronegativity and lipophilicity. Compared to analogs with fewer halogens, this compound may exhibit higher molecular weight and altered solubility.

Table 1: Hypothetical Comparison of Halogenated Aromatic Ketones

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position)	Theoretical Reactivity Notes
1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one	C₁₀H₉BrClFO₂	295.53	Br (3), Cl (5), F (6), OH (2)	High electrophilicity due to triple halogenation; OH enables hydrogen bonding
1-(3-Chloro-5-fluoro-2-hydroxyphenyl)propan-1-one	C₉H₈ClFO₂	202.61	Cl (3), F (5), OH (2)	Reduced steric hindrance; shorter chain may lower lipophilicity
1-(2,4-Dibromo-6-hydroxyphenyl)butan-1-one	C₁₀H₉Br₂O₂	337.89	Br (2,4), OH (6)	Symmetric substitution may favor crystallinity; lacks fluorine’s electronic effects

Ketone Chain Length and Functional Group Impact

Shorter chains (e.g., propanone) reduce steric bulk, while longer chains (e.g., pentanone) may improve binding in hydrophobic pockets.

Biological Activity

1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one is a halogenated aromatic hydroxyl ketone with significant potential in various biological applications. Its unique structure, characterized by the presence of bromine, chlorine, and fluorine atoms along with a hydroxyl group, contributes to its diverse biological activities. This article explores its biological activity, synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H9BrClFO2
• Molecular Weight : 295.53 g/mol
• IUPAC Name : 1-(3-bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one

The compound's structure allows for specific interactions with biomolecules, making it a candidate for therapeutic applications.

Anticancer Activity

Research indicates that 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one exhibits notable anticancer properties. It has been evaluated for its ability to induce apoptosis in various cancer cell lines. For instance:

• In vitro studies show that this compound can potentiate TRAIL-induced apoptosis in colon cancer cells, converting TRAIL-resistant cells to TRAIL-sensitive ones by modulating the expression of anti-apoptotic proteins .
• The compound has demonstrated significant antiproliferative activity against pancreatic cancer cell lines, with IC50 values indicating effective inhibition of cell growth .

Antimicrobial Activity

The compound also exhibits antimicrobial properties, particularly against resistant strains of bacteria. It has shown effectiveness against:

• Mycobacterium tuberculosis : Minimum inhibitory concentration (MIC) values suggest potent antibacterial activity.
• Gram-positive and Gram-negative bacteria : The compound's broad-spectrum activity highlights its potential as an antimicrobial agent in clinical settings .

The mechanism of action for 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one involves:

• Enzyme Inhibition : The compound interacts with specific enzymes and receptors, modulating their activity through binding interactions influenced by its halogenated structure and hydroxyl group.

Mechanism	Description
Enzyme Interaction	Modulates enzyme activity through specific binding
Receptor Binding	Alters signaling pathways related to cellular responses

Synthesis and Production

The synthesis of 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one typically involves multi-step organic reactions:

• Halogenation : Introduction of bromine, chlorine, and fluorine atoms to the phenolic structure.
• Butanone Addition : Attachment of the butanone moiety to form the final product.

Industrial production may utilize advanced techniques such as continuous flow reactors to optimize yield and purity.

Study 1: Anticancer Efficacy

A study evaluated the effects of 1-(3-Bromo-5-chloro-6-fluoro-2-hydroxyphenyl)butan-1-one on human cancer cell lines. The results indicated a significant reduction in cell viability in treated groups compared to controls, highlighting its potential as an anticancer agent.

Study 2: Antimicrobial Activity Assessment

Another investigation focused on the antimicrobial properties of this compound against various bacterial strains. Results demonstrated effective inhibition of growth in resistant strains, suggesting its utility in developing new antimicrobial therapies.